Cas no 176679-54-2 (Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-2,4-diamine(9CI))
176679-54-2 structure
Product Name:Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-2,4-diamine(9CI)
CAS No:176679-54-2
MF:C9H12N2
MW:148.204981803894
CID:112428
PubChem ID:15760616
Update Time:2025-04-18
Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-2,4-diamine(9CI) Chemical and Physical Properties
Names and Identifiers
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- Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-2,4-diamine(9CI)
- Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-2,4-diamine (9CI)
- Pentacyclo[4.3.0.0~2,5~.0~3,8~.0~4,7~]nonane-2,4-diamine
- PENTACYCLO[4.3.0.02,5.03,8.04,7]NONANE-2,4-DIAMINE
- 176679-54-2
- DTXSID10578063
-
- Inchi: 1S/C9H12N2/c10-8-3-1-2-5-4(3)7(8)9(5,11)6(2)8/h2-7H,1,10-11H2
- InChI Key: UDPHPIJCPBFBTN-UHFFFAOYSA-N
- SMILES: NC12C3C4CC5C3C1C5(C24)N
Computed Properties
- Exact Mass: 148.10016
- Monoisotopic Mass: 148.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-2,4-diamine(9CI) Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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